![molecular formula C19H22ClNO5 B5554242 dimethyl 4-(3-chloro-4-methoxyphenyl)-1-isopropyl-1,4-dihydro-3,5-pyridinedicarboxylate](/img/structure/B5554242.png)
dimethyl 4-(3-chloro-4-methoxyphenyl)-1-isopropyl-1,4-dihydro-3,5-pyridinedicarboxylate
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Description
Dimethyl 4-(3-chloro-4-methoxyphenyl)-1-isopropyl-1,4-dihydro-3,5-pyridinedicarboxylate is a useful research compound. Its molecular formula is C19H22ClNO5 and its molecular weight is 379.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.1186505 g/mol and the complexity rating of the compound is 567. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Nimodipine's Preferential Cerebrovascular Action
Nimodipine exhibits a distinct preferential action on cerebral blood vessels, enhancing cerebral blood flow without substantial decreases in blood pressure. This selective cerebrovascular dilation is attributed to its calcium antagonistic properties, making it potentially useful in the prophylaxis and treatment of cerebral vasospasm in humans (Kazda & Towart, 2005). Its efficacy extends to preventing impaired cerebral reperfusion caused by transient global cerebral ischemia.
Molecular Structure and Activity Relationships
The structural elucidation of nimodipine has contributed to understanding the activity relationships of 1,4-dihydropyridines, with the nitrophenyl ring being roughly normal to the dihydropyridine ring which adopts a boat conformation. Such structural insights are vital for the rational design of analogs with enhanced therapeutic profiles (Wang, Herbette, & Rhodes, 1989).
Effects on Peripheral Circulation
While nimodipine's action on cerebral vessels is well documented, its effects on peripheral circulation are less pronounced, making it a candidate for increasing cerebral blood flow with minimal impacts on overall blood pressure. This selective vasodilation suggests nimodipine's potential in managing conditions where enhanced cerebral perfusion is desired without systemic hypotensive effects (Hof et al., 1984).
Neuroprotective and Psychopharmacological Properties
Beyond vasodilation, nimodipine demonstrates neuroprotective and psychopharmacological properties, including influences on extrapyramidal systems, defensive behavior, and chemically induced seizures. These effects, characterized by the prevention of retrograde amnesia and mitigation of behavioral disturbances following cerebral ischemia, highlight nimodipine's potential in neurological and psychiatric therapeutic applications (Hoffmeister et al., 1982).
properties
IUPAC Name |
dimethyl 4-(3-chloro-4-methoxyphenyl)-1-propan-2-yl-4H-pyridine-3,5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClNO5/c1-11(2)21-9-13(18(22)25-4)17(14(10-21)19(23)26-5)12-6-7-16(24-3)15(20)8-12/h6-11,17H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWTDRKSIOTYUOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C(C(=C1)C(=O)OC)C2=CC(=C(C=C2)OC)Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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